Cas no 2171929-40-9 (3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid)

• Product Name: 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid
• CAS No: 2171929-40-9
• MF: C₂₆H₂₁BrN₂O₅
• MW: 521.359346151352
• CID: 6223480
• PubChem ID: 165607945
• Update Time: 2025-06-11

3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid
• EN300-1493731
• 3-bromo-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]benzoic acid
• 2171929-40-9

• Inchi： 1S/C26H21BrN2O5/c27-21-11-5-10-19(23(30)31)22(21)28-24(32)26(12-13-26)29-25(33)34-14-20-17-8-3-1-6-15(17)16-7-2-4-9-18(16)20/h1-11,20H,12-14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： DEYYJIJSNJJDJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1NC(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 520.06338g/mol
• Monoisotopic Mass: 520.06338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid

Recent Advances in the Study of 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid (CAS: 2171929-40-9)

The compound 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid (CAS: 2171929-40-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropaneamidobenzoic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of targeted protein modulation and enzyme inhibition.

One of the key advancements in the study of this compound is its role as a versatile intermediate in peptide synthesis. The presence of the Fmoc group makes it particularly useful in solid-phase peptide synthesis (SPPS), where it serves as a protective group for amino acids. Researchers have optimized the synthesis protocol for 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid, achieving higher yields and purity, which is critical for its application in large-scale pharmaceutical production. The bromo substituent on the cyclopropane ring further enhances its reactivity, enabling selective modifications for the development of novel bioactive molecules.

In addition to its synthetic utility, recent investigations have explored the biological activities of this compound. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that derivatives of 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid could be further developed as anti-inflammatory agents with improved selectivity and efficacy.

Another area of interest is the compound's potential application in targeted drug delivery systems. The cyclopropaneamidobenzoic acid moiety has been investigated for its ability to conjugate with therapeutic agents, enhancing their stability and bioavailability. Recent studies have explored its use in prodrug designs, where it acts as a linker to release active drugs in a controlled manner. This approach could be particularly valuable in oncology, where targeted delivery of chemotherapeutic agents is crucial to minimizing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to optimize its pharmacological properties. For example, replacing the bromo substituent with other functional groups could alter its binding affinity and selectivity for target proteins.

In conclusion, 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid (CAS: 2171929-40-9) represents a promising scaffold in medicinal chemistry with diverse applications. Its role in peptide synthesis, enzyme inhibition, and drug delivery highlights its versatility and potential for future therapeutic development. Ongoing research efforts are expected to uncover new insights into its mechanism of action and expand its utility in the pharmaceutical industry.